Cas no 82477-62-1 (2-Chloro-4-methoxy-6-(methoxymethyl)benzenamine)

• Product Name: 2-Chloro-4-methoxy-6-(methoxymethyl)benzenamine
• CAS No: 82477-62-1
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6640470
• PubChem ID: 12909336
• Update Time: 2024-01-23

2-Chloro-4-methoxy-6-(methoxymethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 82477-62-1
• 2-Chloro-4-methoxy-6-(methoxymethyl)benzenamine
• DTXSID001243091

• Inchi： 1S/C9H12ClNO2/c1-12-5-6-3-7(13-2)4-8(10)9(6)11/h3-4H,5,11H2,1-2H3
• InChI Key： BORIKFZYDZDBHQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(COC)=C1N)OC

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų